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Compound of Interest

Compound Name: L-Vinylglycine

Cat. No.: B1582818

Introduction

L-Vinylglycine is a non-proteinogenic amino acid that serves as a mechanism-based inhibitor
and an alternative substrate for enzymes such as 1-aminocyclopropane-1-carboxylate (ACC)
synthase and aspartate aminotransferase.[1][2][3] Accurate and consistent preparation of L-
Vinylglycine stock solutions is critical for reliable and reproducible results in enzymatic assays,
cell culture studies, and other drug development applications. This document provides a
detailed protocol for the preparation, handling, and storage of L-Vinylglycine stock solutions to
ensure their stability and integrity.

Physicochemical Data and Storage
Recommendations

A summary of essential quantitative data for L-Vinylglycine is presented below. Proper storage
is crucial to prevent degradation. The lyophilized powder should be stored in a freezer at -20°C,
sealed, and kept in the dark.[4]
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Property Value Source

Molecular Formula C4H7NO2 [1114]

Molecular Weight 101.1 g/mol [1112]14]

o 20 mg/mL (clear, colorless

Solubility in Water } [1114]
solution)

pKa (Predicted) 1.99 +0.10 [1114]

) -20°C, sealed in dry, dark

Storage (Solid) - [1114]

conditions
) -20°C (short-term), -80°C
Storage (Solution) 516171

(long-term)

Experimental Protocol: Preparation of Aqueous
Stock Solution

This protocol describes the preparation of a 10 mg/mL (approximately 99 mM) stock solution of
L-Vinylglycine in sterile water. Adjust calculations as needed for different desired
concentrations, not exceeding the 20 mg/mL solubility limit.[1][4]

Materials and Equipment

» L-Vinylglycine (lyophilized powder)
 Sterile, nuclease-free water

e Analytical balance

» Weighing paper or boat

e Spatula

o Sterile conical tubes (e.g., 15 mL or 50 mL)

 Sterile microcentrifuge tubes (1.5 mL)
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Calibrated micropipettes and sterile tips

Vortex mixer

Sterile syringe filters (0.22 um porosity, low protein binding, e.g., PVDF or PES)

Sterile syringes

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves
Safety Precautions

o Handle L-Vinylglycine powder in a well-ventilated area or fume hood to avoid inhalation of
dust.[8]

o Wear appropriate PPE, including gloves and safety glasses, at all times.[8]
o Consult the Safety Data Sheet (SDS) for L-Vinylglycine before handling.
Procedure

» Equilibration: Before opening, allow the container of lyophilized L-Vinylglycine to equilibrate
to room temperature in a desiccator for at least 30 minutes. This prevents condensation and
moisture absorption by the hygroscopic powder.[6]

 Calculation: Calculate the mass of L-Vinylglycine required.
o Example for 10 mL of a 10 mg/mL solution:
o Mass = Concentration x Volume = 10 mg/mL x 10 mL = 100 mg.

» Weighing: Tare the analytical balance with a clean weighing boat. Quickly and accurately
weigh the calculated mass of L-Vinylglycine.

¢ Dissolution:

o Carefully transfer the weighed powder into a sterile conical tube.
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o Add approximately 80% of the final desired volume of sterile water (e.g., 8 mL for a 10 mL
final volume).

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The
solution should be clear and colorless.[1][4] If dissolution is slow, gentle warming (to
~37°C) or brief sonication can be used.

» Final Volume Adjustment: Once the solid is fully dissolved, add sterile water to reach the final
desired volume (e.g., bring the total volume to 10 mL). Mix gently by inversion.

 Sterilization:
o Draw the L-Vinylglycine solution into a sterile syringe.
o Attach a 0.22 um sterile syringe filter to the syringe.

o Filter the solution into a new sterile conical tube. This step removes any potential microbial
contamination.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,
dispense the sterile stock solution into single-use aliquots in sterile microcentrifuge tubes.[5]

[9]
e Labeling and Storage:

o Clearly label each aliquot with the compound name ("L-Vinylglycine"), concentration (10
mg/mL), preparation date, and your initials.

o For short-term storage (up to two weeks), store aliquots at -20°C.[5][7]
o For long-term storage (months), store aliquots at -80°C.[5][7]

Workflow for L-Vinylglycine Stock Solution
Preparation
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Caption: Workflow for preparing sterile L-Vinylglycine stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Protocol for Preparing Stock Solutions
of L-Vinylglycine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582818#protocol-for-preparing-stock-solutions-of-|-
vinylglycine-for-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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